molecular formula C10H9BrN2 B8648463 1-(5-Bromo-pyridin-3-yl)-cyclobutanecarbonitrile

1-(5-Bromo-pyridin-3-yl)-cyclobutanecarbonitrile

Cat. No. B8648463
M. Wt: 237.10 g/mol
InChI Key: OGJHEDMSRUTELG-UHFFFAOYSA-N
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Description

1-(5-Bromo-pyridin-3-yl)-cyclobutanecarbonitrile is a useful research compound. Its molecular formula is C10H9BrN2 and its molecular weight is 237.10 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C10H9BrN2

Molecular Weight

237.10 g/mol

IUPAC Name

1-(5-bromopyridin-3-yl)cyclobutane-1-carbonitrile

InChI

InChI=1S/C10H9BrN2/c11-9-4-8(5-13-6-9)10(7-12)2-1-3-10/h4-6H,1-3H2

InChI Key

OGJHEDMSRUTELG-UHFFFAOYSA-N

Canonical SMILES

C1CC(C1)(C#N)C2=CC(=CN=C2)Br

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of (5-bromo-pyridin-3-yl)-acetonitrile (Stage 220.1.3, 1.37 mmol) in dry DMF (10 ml) was added 55% sodium hydride in oil (1.507 mmol). After 30 min stirring at rt was added 1-bromo-3-chloropropane (1.507 mmol). The RM was stirred for 1 h at rt then was added 55% sodium hydride in oil (1.507 mmol). The RM was stirred for 1 h at it then quenched with saturated aqueous NaHCO3 and extracted with EtOAc. The organic layer was washed with brine (2×), dried over Na2SO4, filtered and evaporated. The residue was taken in DMA and purified by preparative HPLC. The fractions containing product were basified with NaHCO3, concentrated and extracted with EtOAc (2×). The combined organic layers were washed with brine, dried over Na2SO4, filtered, evaporated and dried under vacuum to give the title compound as a red oil. (HPLC: tR 2.86 min (Method A); M+H=237, 239 MS-ES)
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Synthesis routes and methods II

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